Cas no 84501-57-5 (2,5-Cyclohexadien-1-one,4-[(4-hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylene]-, sodium salt (1:?))

2,5-Cyclohexadien-1-one,4-[(4-hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylene]-, sodium salt (1:?) structure
84501-57-5 structure
Product Name:2,5-Cyclohexadien-1-one,4-[(4-hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylene]-, sodium salt (1:?)
CAS No:84501-57-5
MF:C20H15NaO3
MW:326.321076631546
CID:731562
PubChem ID:44153713
Update Time:2025-04-19

2,5-Cyclohexadien-1-one,4-[(4-hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylene]-, sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadien-1-one,4-[(4-hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylene]-, sodium salt (1:?)
    • 4-[(4-hydroxyphenyl)(4-hydroxy-m-tolyl)methylene]cyclohexa-2,5-dien-1-one, sodium salt
    • sodium,4-[(4-hydroxyphenyl)-(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-methylphenolate
    • DTXSID20233494
    • NS00093675
    • 4-((4-Hydroxyphenyl)(4-hydroxy-m-tolyl)methylene)cyclohexa-2,5-dien-1-one, sodium salt
    • 84501-57-5
    • EINECS 282-977-5
    • 4-[(4-Hydroxyphenyl)(4-hydroxy-m-tolyl)methylene]cyclohexa-2,5-dien-1-one,sodium salt
    • Inchi: 1S/C20H16O3.Na/c1-13-12-16(6-11-19(13)23)20(14-2-7-17(21)8-3-14)15-4-9-18(22)10-5-15;/h2-12,21,23H,1H3;/q;+1/p-1
    • InChI Key: KEUMVQPFAKZHTG-UHFFFAOYSA-M
    • SMILES: [Na+].[O-]C1C=CC(=CC=1C)/C(=C1\C=CC(C=C\1)=O)/C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 326.092
  • Monoisotopic Mass: 326.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 523
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4A^2
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